Cas no 730968-83-9 (2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate)

• Product Name: 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate
• CAS No: 730968-83-9
• MF: C₁₈H₁₆ClNO₅
• MW: 361.776344299316
• CID: 5455230
• PubChem ID: 2395923
• Update Time: 2025-05-26

2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 730968-83-9
• [2-[(4-chlorophenyl)methylamino]-2-oxoethyl] 2-(2-formylphenoxy)acetate
• AKOS001043807
• Z18440507
• {[(4-CHLOROPHENYL)METHYL]CARBAMOYL}METHYL 2-(2-FORMYLPHENOXY)ACETATE
• EN300-26579297
• 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate

• Inchi： 1S/C18H16ClNO5/c19-15-7-5-13(6-8-15)9-20-17(22)11-25-18(23)12-24-16-4-2-1-3-14(16)10-21/h1-8,10H,9,11-12H2,(H,20,22)
• InChI Key： ZBGCEUUGPADEBE-UHFFFAOYSA-N
• SMILES： C(OCC(NCC1=CC=C(Cl)C=C1)=O)(=O)COC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 361.0717003g/mol
• Monoisotopic Mass: 361.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.3±55.0 °C(Predicted)
• pka: 13.03±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides

Additional information on 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate

Comprehensive Overview of 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate (CAS No. 730968-83-9)

2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate (CAS No. 730968-83-9) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its systematic name, is a derivative of amino acids and phenols, making it a valuable intermediate in the synthesis of more complex molecules. Its unique structure and functional groups offer a wide range of reactivity and biological activity, which have been the focus of recent research in medicinal chemistry and drug development.

The structure of 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate is characterized by a central ester linkage, an amino group, and a formyl group. The presence of these functional groups imparts specific chemical properties that are crucial for its applications. The amino group can participate in hydrogen bonding and other interactions, while the formyl group can undergo various reactions such as reductions and condensations. The chlorophenyl moiety adds additional complexity and can influence the compound's solubility, stability, and reactivity.

Recent research has highlighted the potential of 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising antimicrobial and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the growth of several bacterial strains, including multidrug-resistant species. This finding has significant implications for addressing the growing problem of antibiotic resistance.

In addition to its antimicrobial activity, 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate has been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research conducted at the University of California found that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chlorobenzylamine with an appropriate carboxylic acid derivative to form the amide, followed by esterification with 2-formylphenoxyacetic acid. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

The biological activity of 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate has also been explored in preclinical studies. In vitro assays have shown that it can modulate various cellular processes, including apoptosis and cell proliferation. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound can induce apoptosis in cancer cells by activating caspase pathways. This property makes it a potential candidate for cancer therapy.

Furthermore, the safety profile of 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate has been evaluated in several studies. Toxicity assessments have indicated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-[[(4-Chlorophenyl)methyl]amino]-2-oxoethyl 2-(2-formylphenoxy)acetate (CAS No. 730968-83-9) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and biological activity make it a valuable candidate for developing new therapeutic agents targeting microbial infections, inflammation, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.